![molecular formula C7H12N2O5S B113886 2,4-Diaminoanisole sulfate CAS No. 39156-41-7](/img/structure/B113886.png)
2,4-Diaminoanisole sulfate
Overview
Description
2,4-Diaminoanisole sulfate is an aromatic amine salt that appears as an off-white to violet powder . It has been primarily used as a component of oxidizing “permanent” hair and fur dye formulations .
Molecular Structure Analysis
The molecular formula for this compound is C7H10N2O·H2SO4·xH2O . The molecular weight is 236.24 (as anhydrous) .Chemical Reactions Analysis
This compound is weakly acidic and can react as either an oxidizing agent or reducing agent .Physical And Chemical Properties Analysis
This compound is soluble in water and ethanol . It darkens on exposure to light . When heated to decomposition, it emits toxic fumes of nitrogen oxides and sulfur oxides .Scientific Research Applications
Applications in Dye Production and Cosmetic Industry
2,4-Diaminoanisole sulfate is primarily used as a component in oxidizing hair and fur dye formulations. It serves as an intermediate in the production of C.I. Basic Brown 2, a widely used dye in consumer products. The substance is recognized for its solubility in water and ethanol, which contributes to its use in various applications. However, it's important to note that exposure to this compound is associated with potential human carcinogenic risks, primarily through dermal contact and inhalation (Report on carcinogens: carcinogen profiles, 2020).
Safety and Toxicity Considerations in Cosmetics
In the cosmetic industry, this compound and related compounds are utilized as coupling agents in oxidative hair dyes. The safety of these substances has been extensively reviewed, considering both animal and human data. It was concluded that these compounds are safe for use in hair dye formulations under specific conditions to prevent the formation of potentially harmful N-nitroso compounds (Burnett et al., 2013).
Electrical Conductivity in Polymers
Research has explored the electrical conductivity of poly-2, 4-diaminoanisole compared to poly-2, 4-diaminotoluene. These studies highlight the significance of this compound in the field of polymer science, especially in understanding the conductivity behaviors of polymers. The findings indicate that poly-2,4-diaminoanisole showcases superior conductivity compared to poly-2, 4-diaminotoluene, emphasizing its potential in applications requiring high conductivity materials (Löfgren & Virtanen, 2007).
Environmental and Bioremediation Aspects
Studies have also focused on the environmental fate of 2,4-diaminoanisole (DAAN), particularly concerning insensitive munitions compounds like 2,4-dinitroanisole (DNAN). The research delves into the bioremoval and biotransformation of DAAN under varying redox conditions, emphasizing the pivotal role of oxygen compared to other electron acceptors. This research is crucial in understanding and improving the treatment of DNAN-containing wastewaters, presenting a comprehensive view of the microbial interactions and environmental behaviors associated with this compound (Menezes et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
2,4-Diaminoanisole sulfate primarily targets the skin, thyroid, liver, and the reproductive system . The compound has been found to induce benign or malignant tumors in these organs in experimental animals .
Mode of Action
Salmonella typhimurium, cultured mouse lymphoma cells, and Drosophila melanogaster. The sulfate form of the compound has been observed to produce mitotic recombination in yeast .
Biochemical Pathways
The compound’s mutagenic effects suggest that it may interfere with dna replication and cell division, leading to the formation of tumors .
Pharmacokinetics
Details about the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are limited. It is known that the compound is soluble in water and ethanol , which suggests that it could be readily absorbed and distributed in the body. The compound is also known to be metabolically activated to covalently protein-bound products in rat liver and kidney .
Result of Action
Exposure to this compound has been associated with the development of benign or malignant tumors of the thyroid gland, skin, and the preputial, clitoral, and Zymbal glands in rats and mice . It has also been found to cause thyroid enlargement (goitre) and alterations in thyroid hormone homeostasis in rats .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the compound darkens on exposure to light . It is also weakly acidic and can react as either an oxidizing agent or reducing agent . Furthermore, it may react violently with aluminum and magnesium . These properties could potentially affect the compound’s action, efficacy, and stability in different environments.
Biochemical Analysis
Biochemical Properties
2,4-Diaminoanisole sulfate interacts with various enzymes and proteins in biochemical reactions . It is metabolically activated to covalently protein-bound products in rat liver and kidney . No covalent binding to hepatic DNA was detected .
Cellular Effects
This compound has been found to have significant effects on various types of cells and cellular processes . It has been shown to cause thyroid gland tumors in mice and rats, as well as tumors at several other tissue sites in rats . It also showed goitrogenic effects on the thyroid gland .
Molecular Mechanism
The molecular mechanism of action of this compound involves its metabolism by cytochrome P450-dependent pathways . It is metabolically activated to covalently protein-bound products in rat liver and kidney .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time . For instance, dark pigment in the thyroid epithelium was still present 70 weeks after the feeding of this compound had been interrupted .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . For example, only 10 weeks of feeding at the high level of this compound produced a 42% tumor incidence, and one-fourth of the animals had thyroid tumors .
Metabolic Pathways
This compound is involved in metabolic pathways catalyzed by cytochrome P450 . It is metabolically activated to covalently protein-bound products in rat liver and kidney .
Transport and Distribution
Given its solubility in water and ethanol, it is likely to be distributed throughout the cell .
Subcellular Localization
Given its solubility in water and ethanol, it is likely to be found throughout the cell .
Properties
IUPAC Name |
4-methoxybenzene-1,3-diamine;sulfuric acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O.H2O4S/c1-10-7-3-2-5(8)4-6(7)9;1-5(2,3)4/h2-4H,8-9H2,1H3;(H2,1,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDJQHYWUHGBBTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)N.OS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O.H2O4S, C7H12N2O5S | |
Record name | 2,4-DIAMINOANISOLE SULFATE | |
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Related CAS |
615-05-4 (Parent) | |
Record name | 1,3-Benzenediamine, 4-methoxy-, sulfate (1:?) | |
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Record name | 2,4-Diaminoanisole sulfate | |
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DSSTOX Substance ID |
DTXSID7020398 | |
Record name | C.I. Oxidation Base 12A | |
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Molecular Weight |
236.25 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2,4-diaminoanisole sulfate appears as off-white to violet or dark brown powder. Emits toxic fumes of nitrogen oxides and sulfur oxides when heated to decomposition., Off-white to violet solid; [Merck Index] Brown-grey powder; [MSDSonline] | |
Record name | 2,4-DIAMINOANISOLE SULFATE | |
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Record name | 2,4-Diaminoanisole sulfate | |
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Solubility |
10 to 50 mg/mL at 65.3 °F (NTP, 1992), SOLUBLE IN WATER & ETHANOL, Insoluble in sodium hydroxide | |
Record name | 2,4-DIAMINOANISOLE SULFATE | |
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Record name | 2,4-DIAMINOANISOLE SULFATE | |
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Color/Form |
OFF-WHITE TO VIOLET POWDER | |
CAS No. |
39156-41-7, 6219-67-6 | |
Record name | 2,4-DIAMINOANISOLE SULFATE | |
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Record name | 1,3-Benzenediamine, 4-methoxy-, sulfate (1:1) | |
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Record name | 2,4-Diaminoanisole sulfate | |
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Record name | 4-methoxybenzene-1,3-diamine sulphate | |
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Record name | 2,4-DIAMINOANISOLE SULFATE | |
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Melting Point |
372 to 378 °F (decomposes) (NTP, 1992) | |
Record name | 2,4-DIAMINOANISOLE SULFATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary mechanism of action for 2,4-Diaminoanisole sulfate's carcinogenicity?
A1: While the exact mechanism of action is not fully elucidated in the provided research, this compound induces significant morphological changes in the thyroid gland. Studies show that it leads to the proliferation of basophilic flattened epithelium in colloid-filled follicles, eventually forming adenomatous or papillary neoplasms. [] Additionally, a brown pigment, potentially a metabolite of this compound, is observed in thyroid follicular cells, with the amount correlating with the dose. [] This suggests a possible role of metabolism and pigment accumulation in its carcinogenicity.
Q2: What types of tumors have been observed in animal models exposed to this compound?
A2: Studies demonstrate that this compound induces various tumors in both rats and mice. In Fischer 344 rats, it significantly increases the incidence of malignant follicular-cell thyroid tumors, including papillary adenocarcinomas, follicular-cell carcinomas, papillary cystadenocarcinomas, and adenocarcinomas. [] It also increases the incidence of malignant skin tumors, including squamous-cell carcinomas, basal-cell carcinomas, and sebaceous adenocarcinomas. [] In B6C3F1 mice, it induces both thyroid follicular-cell adenomas and carcinomas. [] Further research also shows an increased incidence of mammary and clitoral tumors in female rats. []
Q3: Does this compound act synergistically with other chemicals in inducing carcinogenesis?
A3: Yes, research indicates a synergistic effect when this compound is co-administered with other thyroid carcinogens like N,N'-diethylthiourea (DETU) and 4,4'-thiodianiline (TDA). Simultaneous administration of these three chemicals in male F344 rats at one-third of their TD50 levels resulted in a significantly higher incidence of thyroid adenocarcinomas compared to individual treatments. [] This synergistic effect was also observed in Wistar rats, where the combined administration of this compound, TDA, and DETU resulted in a high incidence of thyroid hyperplasia and papillary thyroid carcinoma. []
Q4: How does this compound affect thyroid hormone levels?
A4: Studies indicate that this compound primarily affects triiodothyronine (T3) concentrations, causing a significant decrease. [] This suggests that the compound may interfere with thyroid hormone production or regulation, potentially contributing to its carcinogenic effects.
Q5: What is the primary route of human exposure to this compound?
A5: As a component of oxidizing "permanent" hair and fur dye formulations, the primary routes of potential human exposure to this compound are dermal contact and inhalation. [] This highlights the importance of understanding its toxicological profile and potential health risks.
Q6: Has this compound been classified as a human carcinogen?
A6: While no direct human studies are referenced, based on substantial animal data demonstrating its carcinogenicity, this compound is "reasonably anticipated to be a human carcinogen." [] This underscores the importance of minimizing exposure and handling the compound with appropriate safety measures.
Q7: Are there any known promoting effects of this compound on thyroid carcinogenesis?
A7: While further research is needed to confirm, some studies suggest a potential promoting effect of this compound on rat thyroid carcinogenesis. [] This highlights the need for further investigation into the mechanisms and factors influencing its carcinogenic potential.
Q8: What research methods have been used to study the effects of this compound?
A8: A variety of methods have been employed to study the effects of this compound. These include:
- In vivo studies: These involve administering the compound to live animals, such as rats and mice, to observe its effects on various organs and tissues. [, , , , ]
- Histochemical studies: These techniques allow researchers to visualize and analyze the distribution and localization of specific substances within tissues, helping understand the compound's interaction with cellular components. [, , ]
- Ultrastructural studies: Using electron microscopy, researchers can examine the fine structure of cells and tissues, providing insights into the morphological changes induced by the compound. [, ]
- Hormone assays: Measuring hormone levels in blood serum helps determine the impact of this compound on endocrine function, particularly thyroid hormone production. []
- Flow cytometry: This technique allows for the analysis of cell cycle progression in isolated cell populations, providing insights into the compound's effects on cell proliferation. []
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